Cas no 91330-51-7 (4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid)

91330-51-7 structure
Product name:4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid
4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,2-[4-nitro-2-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]phenoxy]-
- [[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid
- 2-[4-NITRO-2-[(4-OXO-2-THIOXO-5THIAZOLIDINYLIDENE)METHYL]PHENOXY]-ACETIC ACID
- 2-[4-nitro-2-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
- {4-Nitro-2-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetic acid
- NSC-409345
- 91330-51-7
- DTXSID80713186
- NSC409345
- 4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid
-
- Inchi: InChI=1S/C12H8N2O6S2/c15-10(16)5-20-8-2-1-7(14(18)19)3-6(8)4-9-11(17)13-12(21)22-9/h1-4H,5H2,(H,15,16)(H,13,17,21)/b9-4+
- InChI Key: DBJXGGPHDUTGID-RUDMXATFSA-N
- SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=C2C(=O)NC(=S)S2)OCC(=O)O
Computed Properties
- Exact Mass: 339.982377
- Monoisotopic Mass: 339.982377
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 179
- XLogP3: 2.2
Experimental Properties
- Density: 1.71
- Refractive Index: 1.744
- PSA: 178.84000
- LogP: 2.39900
4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N493790-1g |
[[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid |
91330-51-7 | 1g |
$ 1800.00 | 2023-09-06 | ||
TRC | N493790-100mg |
[[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid |
91330-51-7 | 100mg |
$196.00 | 2023-05-17 | ||
TRC | N493790-1000mg |
[[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid |
91330-51-7 | 1g |
$1533.00 | 2023-05-17 |
4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid Related Literature
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
-
Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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